Cas no 194872-09-8 (Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate
• CAS No: 194872-09-8
• MF: C₁₂H₂₃NO₄S
• MW: 277.380322694778
• MDL: MFCD19440828
• CID: 1387193
• PubChem ID: 21087275
• Update Time: 2025-10-17

Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate
• 1-(tert-butoxycarbonyl)-4-ethylpiperidine-4-carboxylic acid
• SureCN965651
• PubChem16875
• Jsp003873
• 4-methanesulfonylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-ethyl-4-piperidinecarboxylicacid
• 1-tert-butoxycarbonyl-4-methanesulfonylmethylpiperidine
• 1-tert-Butoxycarbonyl-4-ethylisonipecotic acid
• CTK4D9917
• 4-[(Methylsulfonyl)methyl]piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-((methylsulfonyl)methyl)piperidine-1-carboxylate
• SCHEMBL1901385
• 194872-09-8
• Tert-butyl4-((methylsulfonyl)methyl)piperidine-1-carboxylate
• FTAASJVPVODJDD-UHFFFAOYSA-N
• 1-tert-Butoxycarbonyl-4-[(methylsulfonyl)methyl]piperidine
• G71011
• tert-butyl 4-[(methylsulfonyl)methyl]piperidine-1-carboxylate
• tert-butyl 4-(methanesulfonylmethyl)piperidine-1-carboxylate
• Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate

• MDL： MFCD19440828
• Inchi： 1S/C12H23NO4S/c1-12(2,3)17-11(14)13-7-5-10(6-8-13)9-18(4,15)16/h10H,5-9H2,1-4H3
• InChI Key： FTAASJVPVODJDD-UHFFFAOYSA-N
• SMILES： S(C)(CC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 277.13477939g/mol
• Monoisotopic Mass: 277.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate (CAS No. 194872-09-8)

Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate (CAS No. 194872-09-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a versatile intermediate in the development of bioactive molecules. The compound's unique structure, featuring a tert-butyl carbamate group and a methylsulfonylmethyl substituent, makes it a critical building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for piperidine derivatives like Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate has surged due to their relevance in targeting neurological disorders and metabolic diseases. Researchers frequently search for "piperidine-based drug intermediates" or "sulfone-containing pharmaceutical compounds," reflecting the growing interest in this chemical space. The compound's CAS No. 194872-09-8 is often queried in scientific databases, underscoring its importance in high-value research.

The synthesis of Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate involves multi-step organic reactions, including protection-deprotection strategies and sulfonylation. Its tert-butyloxycarbonyl (Boc) group enhances stability during synthetic workflows, a feature highly sought after in peptide chemistry and small-molecule optimization. Discussions around "Boc-protected piperidines" and "sulfonylmethyl modifications" dominate academic forums, aligning with trends in fragment-based drug design.

From an industrial perspective, this compound aligns with the push for "green chemistry alternatives" and "sustainable synthetic routes." Manufacturers emphasize its compatibility with catalytic methods, reducing reliance on hazardous reagents. Analytical techniques like HPLC and NMR are routinely employed to verify the purity of CAS No. 194872-09-8, meeting stringent regulatory standards for pharmaceutical intermediates.

Emerging applications of Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate include its use in PROTACs (Proteolysis Targeting Chimeras), a revolutionary approach in targeted protein degradation. This connects to trending searches such as "PROTAC linker chemistry" and "E3 ligase ligands," highlighting the compound's cross-disciplinary utility. Its structural flexibility allows derivatization for kinase inhibitors and GPCR modulators, addressing unmet medical needs.

Storage and handling protocols for CAS No. 194872-09-8 typically recommend inert atmospheres and low-temperature conditions to preserve its integrity. Safety data sheets (SDS) provide detailed guidance, while peer-reviewed studies confirm its compatibility with common organic solvents—an aspect frequently explored in queries like "solubility of sulfone derivatives."

In summary, Tert-butyl 4-(methylsulfonylmethyl)piperidine-1-carboxylate represents a nexus of innovation in synthetic chemistry and drug development. Its CAS No. 194872-09-8 serves as a key identifier for researchers navigating the expanding landscape of heterocyclic building blocks. As the pharmaceutical industry evolves toward personalized medicine, compounds like this will remain pivotal in addressing complex therapeutic challenges.